Cas no 376623-69-7 (Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate)

Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate is a versatile isoxazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a 4-methoxyphenyl group and an ethyl ester moiety, offering reactivity for further functionalization. The compound serves as a key intermediate in synthesizing bioactive molecules, particularly in the development of heterocyclic compounds with potential antimicrobial or anti-inflammatory properties. Its stability under standard conditions and compatibility with common organic solvents enhance its utility in multistep synthetic routes. The presence of the methoxy group may influence electronic properties, making it valuable for structure-activity relationship studies. This compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.

Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate structure

376623-69-7 structure

Product Name:Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate

CAS No:376623-69-7

MF:C₁₃H₁₃NO₄

MW:247.246623754501

MDL:MFCD02737742

CID:922477

PubChem ID:776513

Update Time:2025-05-28

Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate
- ethyl 3-(4-methoxyphenyl)-1,2-oxazole-5-carboxylate
- ETHYL 5-(4-METHOXYPHENYL)ISOXAZOLE-3-CARBOXYLATE
- AK120909
- 3-(4-Methoxy-phenyl)-isoxazole-5-carboxylic acid ethyl ester
- BAS 03213369
- Oprea1_043416
- Oprea1_806544
- FNEYQBSORYQAPC-UHFFFAOYSA-N
- STK786605
- SBB014334
- AB0068773
- ST4134072
- AX8246372
- Z4674
- Ethyl 3-(4-methoxyphenyl)-5-isoxazolecarboxylate
- SR-
- DB-385187
- SR-01000427390-1
- SR-01000427390
- SCHEMBL11972337
- AKOS000668918
- DS-2846
- CS-0166772
- A874038
- ethyl3-(4-methoxyphenyl)isoxazole-5-carboxylate
- 376623-69-7
- DTXSID40354574
- MDL： MFCD02737742
- Inchi： 1S/C13H13NO4/c1-3-17-13(15)12-8-11(14-18-12)9-4-6-10(16-2)7-5-9/h4-8H,3H2,1-2H3
- InChI Key： FNEYQBSORYQAPC-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=CC(C2C=CC(=CC=2)OC)=N1

Computed Properties

Exact Mass: 247.08449
Monoisotopic Mass: 247.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 61.6
XLogP3: 2.6

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: 413.3±40.0°C at 760 mmHg
Flash Point: No data available
PSA: 61.56
Vapor Pressure: No data available

Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Safety Instruction： H303+H313+H333
Storage Condition：Sealed in dry,Room Temperature

Ethyl 3-(4-methoxyphenyl)isoxazole-5-carboxylate Pricemore >>

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